Cas no 1804865-76-6 (6-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-acetonitrile)

• Product Name: 6-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-acetonitrile
• CAS No: 1804865-76-6
• MF: C₈H₅F₂N₃O₃
• MW: 229.140408277512
• CID: 4888680
• Update Time: 2025-05-25

6-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-acetonitrile

• Inchi： 1S/C8H5F2N3O3/c9-8(10)5-3-6(14)7(13(15)16)4(12-5)1-2-11/h3,8H,1H2,(H,12,14)
• InChI Key： CYEVEJKTPVQWJX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=C(CC#N)N1)[N+](=O)[O-])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 453
• XLogP3: 0.5
• Topological Polar Surface Area: 98.7

Additional information on 6-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-acetonitrile

Comprehensive Overview of 6-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-acetonitrile (CAS No. 1804865-76-6)

6-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-acetonitrile (CAS No. 1804865-76-6) is a specialized nitropyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a difluoromethyl moiety, a hydroxy group, and a nitro substituent, which contribute to its reactivity and versatility in synthetic applications. Its molecular structure, C8H5F2N3O3, positions it as a valuable intermediate for developing novel bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, making them a focal point in drug discovery. Researchers are particularly interested in 6-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-acetonitrile for its potential role in designing kinase inhibitors and antimicrobial agents. Its nitro group offers opportunities for further functionalization, aligning with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

The compound’s acetonitrile side chain further expands its utility in heterocyclic synthesis, a field gaining traction in green chemistry initiatives. With increasing emphasis on sustainable practices, scientists are exploring solvent-free and catalytic methods to incorporate 6-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-acetonitrile into eco-friendly reaction pathways. This aligns with the broader industry shift toward atom-efficient synthesis and reduced waste generation.

From an analytical perspective, 6-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-acetonitrile exhibits distinct spectroscopic properties, such as characteristic NMR and IR peaks, which facilitate its identification and purity assessment. These features are critical for quality control in high-throughput screening (HTS) workflows, a topic frequently searched by professionals in pharmaceutical R&D.

Beyond pharmaceuticals, this compound’s agrochemical applications are under investigation, particularly in developing crop protection agents. The difluoromethyl group is known to enhance the lipophilicity and penetration efficiency of pesticides, addressing modern challenges like pest resistance and environmental persistence. Such innovations resonate with current discussions on precision agriculture and sustainable farming.

In summary, 6-(Difluoromethyl)-4-hydroxy-3-nitropyridine-2-acetonitrile (CAS No. 1804865-76-6) represents a multifaceted building block in organic synthesis, bridging gaps between drug development, material science, and agrochemical innovation. Its structural complexity and functional diversity make it a subject of ongoing research, reflecting the dynamic interplay between chemical design and real-world applications.